Cas no 13679-60-2 (Furan,2-methyl-5-[(methylthio)methyl]-)

• Product Name: Furan,2-methyl-5-[(methylthio)methyl]-
• CAS No: 13679-60-2
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 119837
• PubChem ID: 6428935
• Update Time: 2025-04-18

Furan,2-methyl-5-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan,2-methyl-5-[(methylthio)methyl]-
• METHYL5-METHYLFURFURYLSULFIDE
• Furan, 2-methyl-5-(methylthio)methyl-
• 13679-60-2
• 2-methyl-5-[(methylthio)methyl]furan
• 5 -Methylfurfuryl methyl sulfide
• SCHEMBL6129977
• Furan, 2-methyl-5-((methylthio)methyl)-
• 2-methyl-5-((methylthio)methyl)furan
• 5-Methylfurfurylmethylsulfid
• NS00126282
• 5-Methylfurfuryl methyl sulfide
• 2-methyl-5-(methylsulfanylmethyl)furan
• UNII-58NAV4WHK6
• DTXSID601020138
• Methyl 5-methylfurfuryl sulfide
• 58NAV4WHK6

• Inchi： 1S/C7H10OS/c1-6-3-4-7(8-6)5-9-2/h3-4H,5H2,1-2H3
• InChI Key： WFHOSUSADRVYLU-UHFFFAOYSA-N
• SMILES： S(C)CC1=CC=C(C)O1

Computed Properties

• Exact Mass: 142.0453
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds